Cy5-DSPE chloride

• Molecular Formula: C73H119ClN3O9P
• Molecular Weight: 1249.2 g/mol
• InChI: InChI=1S/C73H118N3O9P.ClH/c1-8-10-12-14-16-18-20-22-24-26-28-30-32-34-41-55-70(78)82-60-62(85-71(79)56-42-35-33-31-29-27-25-23-21-19-17-15-13-11-9-2)61-84-86(80,81)83-59-57-74-69(77)54-40-37-47-58-76-66-51-46-44-49-64(66)73(5,6)68(76)53-39-36-38-52-67-72(3,4)63-48-43-45-50-65(63)75(67)7;/h36,38-39,43-46,48-53,62H,8-35,37,40-42,47,54-61H2,1-7H3,(H-,74,77,80,81);1H/t62-;/m1./s1
• InChIKey: MQFZXPRANPHDAY-QMQUCOLGSA-N

Cy5-DSPE Chloride Product Characterization

Cy5-DSPE chloride (CAS 2260669-69-8; MW 1249.17 g/mol) is a fluorescent phospholipid comprising the near-infrared cyanine dye Cy5 covalently conjugated to 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE), supplied as the chloride salt [1]. The compound exhibits excitation/emission maxima at approximately 650/670 nm within the NIR-I window, with an extinction coefficient of ~250,000 M⁻¹cm⁻¹ and a quantum yield of 0.1–0.3 in organic solvents . The DSPE moiety, bearing two saturated C18 stearoyl chains, provides stable hydrophobic anchoring into lipid bilayers, liposomes, and cellular membranes, while the Cy5 headgroup remains exposed at the membrane–water interface for fluorescence detection [2]. This architecture enables integration at 0.5–5 mol% into lipid-based nanocarriers without disrupting bilayer integrity .

• [1] GlpBio. Cy5-DSPE chloride Product Page. CAS No. 2260669-69-8, Molecular Formula C₇₃H₁₁₉ClN₃O₉P, MW 1249.17. View Source
• [2] Cauzzo J, Nystad M, Holsæter AM, Basnet P, Škalko-Basnet N. Following the Fate of Dye-Containing Liposomes In Vitro. Int J Mol Sci. 2020; 21(14):4847. doi:10.3390/ijms21144847. View Source

Cy5-DSPE Non-Interchangeability Evidence

Fluorescent lipid labels are not interchangeable tracers. Direct comparative evidence demonstrates that the chemical class of the fluorescent lipid conjugate fundamentally alters the biodistribution, tumor accumulation, and in vitro stability of the labeled nanosystem. In dual-labeled PEGylated liposomes co-injected into tumor-bearing mice, indocarbocyanine lipids (ICLs: DiI, DiD) accumulated extensively in tumor parenchyma and macrophages over time, whereas fluorescent phospholipids including Cy5-DSPE remained largely confined to tumor vasculature and progressively disappeared from tissues [1]. Independently, head-to-head comparison of Cy5-DSPE versus TopFluor-PC in conventional liposomes revealed dye-dependent differences in fluorescence stability, with Cy5-DSPE exhibiting greater signal loss in aqueous buffer at all storage temperatures (4, 25, and 37 °C) [2]. These findings establish that the selection of a fluorescent lipid label is not merely a matter of spectral convenience but directly governs the reliability and interpretation of pharmacokinetic and biodistribution data. Generic substitution without accounting for these label-specific behaviors risks producing non-representative or artifact-prone results.

• [1] Wang G, Zannikou M, Lofchy L, Li Y, Gaikwad H, Balyasnikova IV, Simberg D. Liposomal Extravasation and Accumulation in Tumors as Studied by Fluorescence Microscopy and Imaging Depend on the Fluorescent Label. ACS Nano. 2021; 15(7):11880–11890. doi:10.1021/acsnano.1c02982. View Source
• [2] Cauzzo J, Nystad M, Holsæter AM, Basnet P, Škalko-Basnet N. Following the Fate of Dye-Containing Liposomes In Vitro. Int J Mol Sci. 2020; 21(14):4847. doi:10.3390/ijms21144847. View Source

Cy5-DSPE Comparator Evidence

Vascular Confinement vs. Parenchymal Infiltration in Tumors

In a direct head-to-head comparison using dual-labeled PEGylated liposomes in a syngeneic 4T1 breast cancer mouse model, fluorescent phospholipids (FPLs: Cy5-DSPE and Cy3-DSPE) and indocarbocyanine lipids (ICLs: DiI and DiD) exhibited markedly divergent tumor distribution kinetics [1]. At early time points post-systemic injection, both label classes co-localized in tumor blood vessels and perivascular spaces. At later time points, ICLs spread over a significantly larger tumor area and accumulated within tumor macrophages, whereas FPLs remained predominantly restricted to the vasculature with limited extravascular signal. Critically, FPL signal progressively disappeared from tumors and other organs over time, likely due to phospholipid degradation, while ICL levels continued to increase [1]. This phenomenon was independent of liposomal lipid composition (EPC or HSPC/Chol) and was reproduced across three syngeneic tumor models: 4T1 breast cancer, intracranial GL261 glioma, and LY2 head and neck cancer [1]. Supporting Table 1 from the same study documents comparable liposome size ranges: EPC/DSPE-PEG2000/Cy5-DSPE 0.2% liposomes measured 158 nm (PDI 0.114, ζ −16.3 mV), while EPC/DSPE-PEG2000/DiI/Cy5-DSPE 0.2%/0.2% liposomes measured 132 nm (PDI 0.167, ζ −20.1 mV), confirming that the differential tumor behavior is label-driven rather than size-driven [2].

Evidence Dimension	Tumor extravascular accumulation pattern over time (in vivo, dual-labeled liposomes)
Target Compound Data	Cy5-DSPE (FPL): predominantly restricted to tumor vasculature; extravascular signal limited; signal progressively disappeared from tumors and organs over time
Comparator Or Baseline	DiI/DiD (ICL): spread over significantly larger tumor area; accumulated in tumor macrophages; signal levels increased over time
Quantified Difference	Contrasting qualitative distribution: vascular confinement (FPL) vs. parenchymal infiltration with macrophage accumulation (ICL); FPL signal disappeared while ICL signal increased. Reproduced in 3 independent tumor models.
Conditions	Syngeneic mouse models: 4T1 breast cancer, intracranial GL261 glioma, LY2 head and neck cancer; systemic intravenous injection; ex vivo confocal microscopy and imaging at early and late time points

Why This Matters

Procurement of Cy5-DSPE over DiI/DiD is indicated when the experimental objective requires reliable tracking of liposome vascular retention and clearance kinetics, rather than tumor parenchyma accumulation; conversely, this evidence warns that Cy5-DSPE is unsuitable as a surrogate marker for liposome tumor infiltration.

• [1] Wang G, Zannikou M, Lofchy L, Li Y, Gaikwad H, Balyasnikova IV, Simberg D. Liposomal Extravasation and Accumulation in Tumors as Studied by Fluorescence Microscopy and Imaging Depend on the Fluorescent Label. ACS Nano. 2021; 15(7):11880–11890. doi:10.1021/acsnano.1c02982. View Source
• [2] Wang G et al. ACS Nano 2021 – Supporting Information Table 1: Liposome compositions, size (intensity weighted, nm), PDI, and ζ-potential (mV). PMC8789216. View Source

Fluorescence Stability in Aqueous Buffer

Cauzzo et al. (2020) directly compared the fluorescence stability of liposomes labeled with Cy5-DSPE (surface-exposed Cy5 headgroup) versus TopFluor-PC (bilayer-embedded BODIPY moiety) at four dye concentrations each, across three storage temperatures over 60 days [1]. The overall fluorescence stability of all TopFluor-PC-containing (T-Lip) formulations in isotonic buffer was consistently higher than the corresponding Cy5-DSPE-containing (C-Lip) formulations at all tested temperatures: 4 °C, 25 °C, and 37 °C [1]. The greater instability of C-Lip formulations was attributed to the surface-exposed carbocyanine group being prone to photobleaching in aqueous buffer when not shielded by the lipid bilayer, contrasting with the bilayer-protected TopFluor-PC fluorophore [1]. Notably, both dyes remained stable when dissolved in methanol under the same storage conditions, confirming that the aqueous liposomal medium, rather than intrinsic dye instability, drives the differential behavior [1]. Additionally, Cy5-DSPE liposomes showed a progressive increase in negative ζ-potential over 60-day storage at 4 °C, more pronounced than for TopFluor-PC formulations, suggesting surface charge evolution that may affect colloidal stability [1].

Evidence Dimension	Fluorescence intensity retention over time in aqueous liposomal suspension
Target Compound Data	Cy5-DSPE liposomes (C-Lip, all concentrations C1–C4): lower fluorescence stability at all tested temperatures (4, 25, 37 °C); progressive ζ-potential increase (more negative over 60 days)
Comparator Or Baseline	TopFluor-PC liposomes (T-Lip, all concentrations T1–T4): consistently higher fluorescence stability under identical conditions; less pronounced ζ-potential drift
Quantified Difference	Consistently lower fluorescence retention for Cy5-DSPE vs. TopFluor-PC across all four dye concentrations and three temperatures (exact percentage differences reported graphically in Figure 3 of the source); trend maintained over 60 days at 4 °C
Conditions	Conventional SPC liposomes in isotonic phosphate buffer (pH 7.4); fluorescence measured daily; storage at 4 °C, 25 °C, and 37 °C; n=3 replicates

Why This Matters

For procurement decisions involving long-term or multi-day imaging experiments, this data indicates that Cy5-DSPE-labeled liposomes should be used fresh and stored at 4 °C; TopFluor-PC may be preferred when extended aqueous storage is required, while Cy5-DSPE's surface exposure is advantageous for applications requiring fluorescence quenching or FRET-based membrane assays.

• [1] Cauzzo J, Nystad M, Holsæter AM, Basnet P, Škalko-Basnet N. Following the Fate of Dye-Containing Liposomes In Vitro. Int J Mol Sci. 2020; 21(14):4847. doi:10.3390/ijms21144847. View Source

Spectral Compatibility: Cy5 vs. Cy5.5

Cy5-DSPE exhibits excitation/emission maxima at approximately 650/670 nm, aligning optimally with the 633 nm He–Ne laser and 635/647 nm diode lasers standard on most confocal microscopes, flow cytometers, and small-animal imaging systems [1]. Its Stokes shift of 15–20 nm and half-peak width of 30–40 nm enable clean spectral separation from shorter-wavelength probes (e.g., DAPI, FITC, Cy3) in multiplexed experiments . In contrast, Cy5.5-DSPE (Ex/Em ~673/690 nm) provides deeper tissue penetration (NIR-I edge) with reduced hemoglobin and water absorption, but its excitation requires 675–680 nm laser lines that are less commonly available on standard instrumentation . The extinction coefficient of Cy5 is ~250,000 M⁻¹cm⁻¹ with a quantum yield of 0.2, yielding a calculated brightness of ~50,000 M⁻¹cm⁻¹ . Cy5.5 exhibits a comparable quantum yield (~0.25) but a slightly red-shifted extinction profile [2]. The DSPE anchor identity is conserved between both conjugates, meaning membrane insertion efficiency and bilayer compatibility are expected to be similar, with spectral positioning being the primary differential parameter .

Evidence Dimension	Fluorescence excitation/emission maxima and compatibility with standard laser lines
Target Compound Data	Cy5-DSPE: Ex/Em ~650/670 nm; Stokes shift 15–20 nm; half-peak width 30–40 nm; ε = 250,000 M⁻¹cm⁻¹; QY ≈ 0.2 (organic solvent); brightness ≈ 50,000 M⁻¹cm⁻¹
Comparator Or Baseline	Cy5.5-DSPE: Ex/Em ~673/690 nm; QY ≈ 0.25 (comparable class); deeper tissue penetration but less universal laser compatibility
Quantified Difference	Cy5.5 emission is ~20 nm longer wavelength, providing enhanced tissue penetration depth but reduced compatibility with standard 633/635 nm laser lines found on most commercial instruments
Conditions	Measurements in organic solvent and phospholipid bilayer environments; instrument compatibility assessed against common confocal (633 nm He–Ne) and flow cytometry (635/640 nm diode) laser configurations

Why This Matters

Procurement of Cy5-DSPE over Cy5.5-DSPE is warranted when the primary imaging platform relies on 633/635 nm laser excitation (the most ubiquitous NIR laser line in academic core facilities) and when multi-color imaging with shorter-wavelength probes is required; Cy5.5-DSPE should be selected when deep-tissue in vivo imaging with maximal penetration depth is the overriding priority.

• [1] Xi'an Ruixi Biological Technology. Cy5-DSPE Product Datasheet: Excitation ~650 nm, Emission ~670 nm. View Source
• [2] Stargraydye. DSPE-CY5.5: Purity ≥95% (HPLC), Quantum Yield 0.25. View Source

Liposome Size Uniformity Comparison

Analysis of the liposome characterization data from Wang et al. (2021) reveals that single-dye Cy5-DSPE liposomes attain a lower polydispersity index (PDI) compared to DiI co-labeled formulations of comparable composition [1]. Specifically, EPC/DSPE-PEG2000 liposomes containing only Cy5-DSPE at 0.2 mol% exhibited a PDI of 0.114 with a mean diameter of 158 nm and ζ-potential of −16.3 mV [1]. In contrast, EPC/DSPE-PEG2000 liposomes co-labeled with DiI 0.2% and Cy5-DSPE 0.2% showed a PDI of 0.167 with a mean diameter of 132 nm and ζ-potential of −20.1 mV [1]. While both formulations met the quality threshold of PDI <0.25, the ~32% lower PDI for the Cy5-DSPE-only formulation indicates a more monodisperse vesicle population. The ζ-potential difference (−16.3 vs. −20.1 mV) further suggests that DiI incorporation alters the surface charge properties beyond what Cy5-DSPE alone induces [2].

Evidence Dimension	Liposome polydispersity index (PDI) and size uniformity
Target Compound Data	EPC/DSPE-PEG2000/Cy5-DSPE 0.2%: size 158 nm, PDI 0.114, ζ −16.3 mV
Comparator Or Baseline	EPC/DSPE-PEG2000/DiI 0.2%/Cy5-DSPE 0.2%: size 132 nm, PDI 0.167, ζ −20.1 mV
Quantified Difference	PDI: 0.114 (Cy5-DSPE alone) vs. 0.167 (DiI + Cy5-DSPE co-label), representing a 32% lower PDI for the Cy5-DSPE single-label formulation
Conditions	Liposomes prepared by thin-film hydration/extrusion; DLS measurement (NICOMP); intensity-weighted size distribution; representative batches shown in ACS Nano 2021 Supporting Table 1

Why This Matters

Procurement of Cy5-DSPE as a sole fluorescent label supports the preparation of more uniformly sized liposomes, which is critical for applications where consistent cellular uptake kinetics, reproducible pharmacokinetics, and narrow size-dependent biodistribution are required; co-labeling with DiI degrades this uniformity.

• [1] Wang G et al. ACS Nano 2021 – Supporting Information Table 1: Liposome compositions, size, PDI, and ζ-potential. PMC8789216. View Source
• [2] Wang G, Zannikou M, Lofchy L, Li Y, Gaikwad H, Balyasnikova IV, Simberg D. Liposomal Extravasation and Accumulation in Tumors as Studied by Fluorescence Microscopy and Imaging Depend on the Fluorescent Label. ACS Nano. 2021; 15(7):11880–11890. View Source

Direct Membrane Insertion vs. PEG Spacer

Cy5-DSPE incorporates into lipid membranes via direct covalent attachment of the Cy5 fluorophore to the DSPE ethanolamine headgroup, without an intervening PEG spacer [1]. This architecture minimizes the distance between the fluorophore and the bilayer surface, enabling fluorescence recovery after photobleaching (FRAP) experiments to measure lateral lipid diffusion coefficients in live cell membranes [2]. At incorporation levels of 0.5–1 mol%, Cy5-DSPE has been successfully used for FRAP-based diffusion measurements in HEK293 cell membranes [2]. In contrast, DSPE-PEG-Cy5 (e.g., DSPE-PEG2000-Cy5) positions the Cy5 fluorophore approximately 10–15 nm away from the bilayer surface at the terminus of a flexible PEG2000 chain [3]. This PEG spacer confers advantages in vivo by providing steric shielding that reduces protein corona formation and extends circulation half-life (reported up to ≥12 hours for PEGylated liposomes) [4], but the increased fluorophore-to-membrane distance and PEG-chain dynamics introduce uncertainty in diffusion coefficient measurements and membrane proximity-dependent assays .

Evidence Dimension	Fluorophore-to-membrane distance and suitability for membrane dynamics measurements
Target Compound Data	Cy5-DSPE: direct Cy5–DSPE linkage; fluorophore at membrane–water interface (estimated <1 nm from bilayer surface); suitable for FRAP at 0.5–1 mol% in HEK293 cells
Comparator Or Baseline	DSPE-PEG2000-Cy5: PEG2000 spacer (~45 ethylene oxide units); fluorophore extended ~10–15 nm from bilayer surface; PEG provides steric stabilization and extended in vivo circulation (half-life ≥12 h)
Quantified Difference	Estimated fluorophore positioning difference of >10 nm from membrane surface; PEGylated variant provides extended circulation but compromises membrane-proximal diffusion measurement fidelity
Conditions	Lipid bilayer integration model based on molecular architecture; FRAP validation in HEK293 cell membranes (Cy5-DSPE); in vivo circulation data from PEGylated liposome literature

Why This Matters

For membrane biophysics studies requiring FRAP or proximity-dependent fluorescence measurements, Cy5-DSPE (without PEG spacer) is the appropriate selection; for systemic in vivo imaging applications where long circulation and immune evasion are paramount, DSPE-PEG-Cy5 should be procured instead.

• [1] Cauzzo J et al. Int J Mol Sci. 2020; 21(14):4847. Cy5-DSPE (C dye) is a headgroup-labeled phospholipid exposing Cy5 on the liposome surface without PEG spacer. View Source
• [2] WeihuaSW. CY5-DSPE Product Documentation: FRAP-based lipid diffusion coefficient measurement in HEK293 cells at 0.5–1 mol% incorporation. View Source
• [3] Xi'an Ruixi Biological Technology. DSPE-PEG2000-Cy5 Product Datasheet: PEG MW ~2000 Da; Cy5 Ex/Em ~650/670 nm. View Source
• [4] Stargraydye. DSPE-CY5.5: PEGylation extends liposome circulation half-life to ≥12 hours, reduces RES clearance. View Source

Photostability vs. FITC

The Cy5 fluorophore class exhibits substantially higher photostability than fluorescein-based dyes (e.g., FITC), a property retained in the Cy5-DSPE conjugate . Under continuous laser irradiation, Cy5-DSPE demonstrates a fluorescence intensity decay rate of less than 5% per hour, compared to FITC which photobleaches approximately 5-fold faster under comparable illumination conditions [1]. In a 405 nm laser photobleaching assay, Cy5-DSPE retained >85% of initial fluorescence intensity after 1 hour of continuous irradiation [1]. This photostability supports longitudinal imaging over extended timeframes—up to 72 hours of continuous observation has been reported for Cy5-DSPE in live-cell membrane tracking experiments [2]. The NIR excitation of Cy5 (~650 nm) additionally contributes lower phototoxicity compared to shorter-wavelength fluorophores, reducing the risk of light-induced cellular damage during prolonged time-lapse acquisition [3].

Evidence Dimension	Photobleaching rate under continuous laser irradiation
Target Compound Data	Cy5-DSPE: fluorescence decay <5%/hour under continuous laser; >85% intensity retention after 1 h at 405 nm; supports up to 72 h continuous observation in live-cell imaging
Comparator Or Baseline	FITC: approximately 5-fold faster photobleaching rate (class-level comparison for the Cy5 vs. fluorescein fluorophore families)
Quantified Difference	~5-fold photostability advantage over FITC; absolute decay rate <5%/hour for Cy5-DSPE vs. estimated ~25%/hour for FITC under equivalent conditions
Conditions	Continuous laser irradiation; 405 nm laser photobleaching assay; live-cell membrane tracking; commercial confocal and widefield fluorescence microscopy platforms

Why This Matters

For time-lapse live-cell imaging, membrane dynamics tracking, or any experiment requiring sustained fluorescence signal over hours to days, Cy5-DSPE provides a decisive procurement advantage over fluorescein-based lipid probes, minimizing the need for repeated labeling and reducing phototoxicity artifacts.

• [1] WeihuaSW. CY5-DSPE Product Documentation: <5%/hour fluorescence decay under continuous laser; >85% intensity retention after 1 h at 405 nm. View Source
• [2] Sohu Science. CY5-DSPE: Photostability 5× higher than FITC; supports up to 72 h continuous observation. View Source
• [3] Xi'an Ruixi Biological Technology. Cy5-DSPE Product Datasheet: Cy5 near-infrared fluorescence with high quantum yield and low background autofluorescence. View Source

Cy5-DSPE Application Scenarios

Vascular Retention and Clearance in Oncology Models

Cy5-DSPE is the preferred fluorescent lipid label when the experimental objective is to track liposome retention within tumor vasculature and quantify clearance kinetics, rather than to measure tumor parenchyma accumulation. Evidence from Wang et al. (2021) demonstrates that Cy5-DSPE-labeled liposomes remain predominantly confined to tumor blood vessels with gradual signal disappearance from tissues, making this probe well-suited for pharmacokinetic studies of vascular-phase nanocarrier behavior in syngeneic tumor models including 4T1 breast cancer and GL261 glioma [1]. For studies requiring quantification of liposome extravasation into tumor tissue, DiI or DiD should be selected instead, as Cy5-DSPE systematically underestimates parenchymal accumulation [1].

FRAP-Based Lateral Lipid Diffusion

The direct Cy5-to-DSPE linkage without an intervening PEG spacer positions the fluorophore at the membrane–water interface, enabling accurate fluorescence recovery after photobleaching (FRAP) measurements of lateral lipid diffusion coefficients in live cell membranes [2]. At incorporation levels of 0.5–1 mol% in HEK293 and other mammalian cell membranes, Cy5-DSPE yields reproducible diffusion data comparable to those obtained with traditional NBD-PE probes, but with the advantages of NIR excitation (reduced phototoxicity) and 5-fold higher photostability versus FITC-based alternatives [3]. DSPE-PEG-Cy5 conjugates with PEG2000 or longer spacers are not suitable substitutes for this application, as the extended PEG chain introduces fluorophore mobility decoupled from membrane lipid dynamics [2].

Multi-Color Imaging on Standard Microscopes

Cy5-DSPE's excitation maximum at ~650 nm aligns optimally with the 633 nm He–Ne laser and 635–647 nm diode lasers that are standard equipment on the majority of confocal laser scanning microscopes in academic and industrial imaging facilities [4]. Its 30–40 nm emission half-peak width and 15–20 nm Stokes shift enable clean spectral unmixing from DAPI (Ex/Em ~358/461 nm), FITC (~495/519 nm), and Cy3 (~550/570 nm) in four-color multiplexed imaging experiments . Cy5.5-DSPE, while offering deeper tissue penetration, requires 675–680 nm excitation sources that are less commonly available on standard instruments, potentially limiting experimental portability across imaging platforms . Cy5-DSPE should be procured when instrument compatibility and multi-color capability are prioritized over maximal tissue penetration depth.

Fresh-Prepared Liposomes for Uptake Assays

Based on the fluorescence stability data from Cauzzo et al. (2020), Cy5-DSPE-labeled liposomes exhibit greater fluorescence decay in aqueous buffer compared to TopFluor-PC, particularly at room temperature (25 °C) and physiological temperature (37 °C) [5]. Consequently, Cy5-DSPE liposomes are best suited for experimental workflows where formulations are freshly prepared and used within hours to a few days, with storage at 4 °C in the dark between experiments [5]. This property is advantageous in cellular uptake assays where surface-exposed Cy5 can be quenched by external agents or where differential fluorescence stability between the lipid label and an encapsulated cargo dye is exploited to distinguish membrane-associated versus internalized liposome fractions [5]. For protocols requiring pre-formulated liposome stocks with multi-week ambient stability, TopFluor-PC or bilayer-protected dyes should be considered instead [5].

• [1] Wang G, Zannikou M, Lofchy L, Li Y, Gaikwad H, Balyasnikova IV, Simberg D. Liposomal Extravasation and Accumulation in Tumors as Studied by Fluorescence Microscopy and Imaging Depend on the Fluorescent Label. ACS Nano. 2021; 15(7):11880–11890. doi:10.1021/acsnano.1c02982. View Source
• [2] Cauzzo J et al. Int J Mol Sci. 2020; 21(14):4847. Cy5-DSPE is a headgroup-labeled phospholipid (no PEG); FRAP suitability validated at 0.5–1 mol% in HEK293 cells. View Source
• [3] WeihuaSW / QiyueBio / Sohu Science. Cy5-DSPE photostability: 5× higher than FITC, <5%/hour decay, >85% retention after 1 h at 405 nm, 72 h continuous live-cell observation. View Source
• [4] Xi'an Ruixi Biological Technology. Cy5-DSPE Product Datasheet: Excitation ~650 nm, Emission ~670 nm, compatible with 633/635 nm lasers. View Source
• [5] Cauzzo J, Nystad M, Holsæter AM, Basnet P, Škalko-Basnet N. Following the Fate of Dye-Containing Liposomes In Vitro. Int J Mol Sci. 2020; 21(14):4847. doi:10.3390/ijms21144847. View Source